(9Z,12Z)-9,10,12,13-Tetradeuteriooctadeca-9,12-dienoic acid

• CAS No.: 79050-23-0
• Product Name: (9Z,12Z)-9,10,12,13-Tetradeuteriooctadeca-9,12-dienoic acid
• Molecular Formula: C18H32O2
• Molecular Weight: 284.5 g/mol
• IUPAC Name: (9Z,12Z)-9,10,12,13-tetradeuteriooctadeca-9,12-dienoic acid
• Standard InChI: InChI=1S/C18H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h6-7,9-10H,2-5,8,11-17H2,1H3,(H,19,20)/b7-6-,10-9-/i6D,7D,9D,10D
• Standard InChIKey: OYHQOLUKZRVURQ-GPTDOFLBSA-N
• Isomeric SMILES: [2H]/C(=C(\[2H])/C/C(=C(/[2H])\CCCCCCCC(=O)O)/[2H])/CCCCC
• SMILES: CCCCCC=CCC=CCCCCCCCC(=O)O
• Canonical SMILES: CCCCCC=CCC=CCCCCCCCC(=O)O
• Description: Linoleic acid-d4 contains four deuterium atoms at the 9, 10, 12, and 13 positions. It is intended for use as an internal standard for the quantification of linoleic acid (Item No. 90150) by GC- or LC-mass spectrometry. Linoleic acid is a PUFA found in plant tissues and most cooking oils. Deficiencies in the essential fatty acid linoleic acid are linked to coronary heart disease, growth retardation, and allergies. Linoleic acid can be metabolized by prostaglandin H synthases (PGHS) to form 9- and 13-HODE. The Km is 12 µM for human PGHS-1 and 27 µM for PGHS-2.
• Synonyms: 9Z,12Z-octadecadienoic-9,10,12,13-d4 acid
• Reference: 1.Hashimoto, A.,Katagiri, M.,Torii, S., et al. Effect of the dietary α-linolenate/linoleate balance on leukotriene production and histamine release in rats. Prostaglandins 36, 3-15 (1988).
• PubChem Compound: 12311285
• Last Modified: Nov 11 2021